Cas no 955588-27-9 (N-(4,5-diphenyl-1,3-thiazol-2-yl)-1-methyl-1H-pyrazole-5-carboxamide)

• Product Name: N-(4,5-diphenyl-1,3-thiazol-2-yl)-1-methyl-1H-pyrazole-5-carboxamide
• CAS No: 955588-27-9
• MF: C₂₀H₁₆N₄OS
• MW: 360.432242393494
• CID: 6595859
• Update Time: 2025-06-13

N-(4,5-diphenyl-1,3-thiazol-2-yl)-1-methyl-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4,5-diphenyl-1,3-thiazol-2-yl)-1-methyl-1H-pyrazole-5-carboxamide
• N-(4,5-diphenyl-1,3-thiazol-2-yl)-2-methylpyrazole-3-carboxamide
• 1H-Pyrazole-5-carboxamide, N-(4,5-diphenyl-2-thiazolyl)-1-methyl-

• Inchi： 1S/C20H16N4OS/c1-24-16(12-13-21-24)19(25)23-20-22-17(14-8-4-2-5-9-14)18(26-20)15-10-6-3-7-11-15/h2-13H,1H3,(H,22,23,25)
• InChI Key： LKRXXDORDDVRIT-UHFFFAOYSA-N
• SMILES： N1(C)C(C(NC2=NC(C3=CC=CC=C3)=C(C3=CC=CC=C3)S2)=O)=CC=N1

Additional information on N-(4,5-diphenyl-1,3-thiazol-2-yl)-1-methyl-1H-pyrazole-5-carboxamide

Comprehensive Overview of N-(4,5-diphenyl-1,3-thiazol-2-yl)-1-methyl-1H-pyrazole-5-carboxamide (CAS No. 955588-27-9)

The compound N-(4,5-diphenyl-1,3-thiazol-2-yl)-1-methyl-1H-pyrazole-5-carboxamide, identified by its CAS No. 955588-27-9, is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its molecular framework combines a thiazole core with a pyrazole carboxamide moiety, making it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, which could lead to breakthroughs in treating chronic diseases.

One of the most searched questions related to this compound is: "What are the applications of N-(4,5-diphenyl-1,3-thiazol-2-yl)-1-methyl-1H-pyrazole-5-carboxamide in drug development?" Current studies suggest that this molecule exhibits notable activity in targeting enzymes involved in inflammatory and metabolic disorders. Its diphenyl-thiazole structure is known to enhance binding affinity to protein targets, while the methyl-pyrazole group contributes to improved pharmacokinetic properties. These features align with the growing demand for small-molecule therapeutics with high specificity and low off-target effects.

In the context of AI-driven drug discovery, CAS No. 955588-27-9 has been frequently referenced in machine learning models predicting bioactivity. The rise of computational chemistry tools has enabled researchers to explore its interactions with cellular receptors more efficiently. For instance, molecular docking simulations have highlighted its potential as a kinase inhibitor, a hot topic in oncology research. This aligns with trending searches like "kinase inhibitors for cancer treatment 2024", reflecting the compound's relevance in current scientific discourse.

Another area of interest is the compound's synthetic accessibility. The thiazole-pyrazole hybrid structure can be modified to optimize solubility and bioavailability, addressing common challenges in formulation science. Recent patents have disclosed derivatives of N-(4,5-diphenyl-1,3-thiazol-2-yl)-1-methyl-1H-pyrazole-5-carboxamide with enhanced metabolic stability, making them suitable for oral administration. Such advancements respond to the frequently asked question: "How can we improve the drug-like properties of heterocyclic compounds?"

From an SEO perspective, this compound intersects with high-traffic keywords like "small-molecule therapeutics", "structure-activity relationship (SAR)", and "fragment-based drug design". Its CAS No. 955588-27-9 is often queried alongside "supplier" or "synthesis protocol", indicating commercial and research demand. Analytical techniques such as HPLC purity testing and NMR characterization are also commonly associated with this molecule, underscoring its importance in quality control workflows.

Environmental and regulatory considerations are increasingly shaping compound development. While N-(4,5-diphenyl-1,3-thiazol-2-yl)-1-methyl-1H-pyrazole-5-carboxamide is not classified as hazardous, its green chemistry metrics (e.g., atom economy) are being evaluated to align with sustainable pharmaceutical manufacturing trends. This responds to searches like "eco-friendly synthesis of thiazole derivatives", highlighting the industry's shift toward greener methodologies.

In conclusion, CAS No. 955588-27-9 represents a versatile scaffold with multifaceted applications. Its integration into precision medicine strategies and compatibility with high-throughput screening platforms position it as a valuable tool for modern research. As interest grows in polypharmacology (targeting multiple pathways), this compound's multi-functional design offers a compelling case study for future drug development efforts.